Cas no 306937-38-2 (2-(2,5-Dimethylthiazol-4-yl)acetic acid)

• Product Name: 2-(2,5-Dimethylthiazol-4-yl)acetic acid
• CAS No: 306937-38-2
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• MDL: MFCD02677725
• CID: 303399
• PubChem ID: 2747583
• Update Time: 2025-05-21

2-(2,5-Dimethylthiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethylthiazol-4-yl)acetic acid
• 2-(2,5-DIMETHYL-1,3-THIAZOL-4-YL)ACETIC ACID
• 4-Thiazoleacetic acid,2,5-dimethyl-
• (2,5-dimethyl-thiazol-4-yl)-acetic acid
• 2-(2,5-dimethyl-4-thiazolyl)acetic acid
• 2,6-DIMETHYL-3-IDOPYRIDINE
• 4-(Carboxymethyl)-2,5-dimethyl-1,3-thiazole
• IDI1_018933
• AMY11430
• 4-Thiazoleacetic acid, 2,5-dimethyl-
• F16768
• DZY
• Q27459800
• 2,5-Dimethyl-4-thiazoleacetic acid
• SY042815
• PS-4714
• 2-(dimethyl-1,3-thiazol-4-yl)acetic acid
• FFPWICPYXBDRHM-UHFFFAOYSA-N
• HMS1452J15
• A820567
• DTXSID001295878
• MFCD02677725
• AKOS005203351
• Z858037950
• CCG-50649
• CS-0061202
• CHEBI:194722
• SCHEMBL855931
• 306937-38-2
• SR-01000640012-1
• (2,5-dimethyl-1,3-thiazolyl)acetic acid
• EN300-110527
• (2,5-Dimethyl-1,3-thiazol-4-yl)acetic acid
• FT-0608407
• Maybridge3_007546
• 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetic acid, AldrichCPR
• Benzofuran-2-carboxylic acid
• DB-004856

• MDL： MFCD02677725
• Inchi： 1S/C7H9NO2S/c1-4-6(3-7(9)10)8-5(2)11-4/h3H2,1-2H3,(H,9,10)
• InChI Key： FFPWICPYXBDRHM-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(CC(=O)O)=C1C

Computed Properties

• Exact Mass: 171.03500
• Monoisotopic Mass: 171.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: 110 °C
• Boiling Point: 320.5 ℃ at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.572
• PSA: 78.43000
• LogP: 1.38700
• Vapor Pressure: Not available

2-(2,5-Dimethylthiazol-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-(2,5-Dimethylthiazol-4-yl)acetic acid

2-(2,5-Dimethylthiazol-4-yl)acetic Acid: A Comprehensive Overview

The compound with CAS No. 306937-38-2, commonly referred to as 2-(2,5-Dimethylthiazol-4-yl)acetic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biotechnology. The long-tail keyword for this compound is often used in scientific literature to describe its role in various biological systems.

2-(2,5-Dimethylthiazol-4-yl)acetic Acid is a derivative of thiazole, a heterocyclic aromatic compound. Its structure consists of a thiazole ring substituted with two methyl groups at positions 2 and 5, and an acetic acid group at position 4. This configuration imparts the molecule with unique electronic properties, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds.

One of the most notable aspects of 2-(2,5-Dimethylthiazol-4-yl)acetic Acid is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for the development of novel drugs targeting various diseases. For instance, recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, making them promising candidates for therapeutic applications.

The synthesis of 2-(2,5-Dimethylthiazol-4-yl)acetic Acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by functionalization at specific positions to introduce the acetic acid group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis have been employed to enhance the efficiency of this process.

In terms of biological activity, 2-(2,5-Dimethylthiazol-4-yl)acetic Acid has shown potential in modulating cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress. These findings underscore its potential as a lead compound for drug discovery efforts.

Moreover, the compound has been investigated for its role in agricultural applications. Research indicates that it may serve as a growth regulator for plants, enhancing their resistance to environmental stressors such as drought and salinity. This dual applicability in both medical and agricultural fields highlights the versatility of CAS No. 306937-38-2.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-(2,5-Dimethylthiazol-4-yl)acetic Acid more accurately. Molecular modeling studies suggest that it has favorable absorption and distribution characteristics, which are critical for its effectiveness as a drug candidate.

In conclusion, CAS No. 306937-38-2, or 2-(2,5-Dimethylthiazol-4-yl)acetic Acid, represents a valuable molecule with diverse applications across multiple scientific disciplines. Its structural features and biological activity make it an attractive target for further research and development.